Cas no 941969-39-7 (N-(3-methoxyphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide)

N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide is a heterocyclic compound featuring a fused furopyridine core with a methoxyphenyl carboxamide substituent. Its structural complexity and functional groups make it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the methoxy group enhances solubility and bioavailability, while the methylfuropyridine moiety contributes to its potential as a bioactive scaffold. This compound is particularly useful in medicinal chemistry for the development of targeted small-molecule inhibitors or modulators. Its synthetic versatility allows for further derivatization, enabling fine-tuning of physicochemical and pharmacological properties. High-purity grades are available for research applications requiring precise molecular characterization.
N-(3-methoxyphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide structure
941969-39-7 structure
Product Name:N-(3-methoxyphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
CAS No:941969-39-7
MF:C16H14N2O3
MW:282.293963909149
CID:6439343
Update Time:2025-10-19

N-(3-methoxyphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-methoxyphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
    • N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
    • Furo[3,2-b]pyridine-2-carboxamide, N-(3-methoxyphenyl)-5-methyl-
    • Inchi: 1S/C16H14N2O3/c1-10-6-7-14-13(17-10)9-15(21-14)16(19)18-11-4-3-5-12(8-11)20-2/h3-9H,1-2H3,(H,18,19)
    • InChI Key: FYFREWZNYYSDHK-UHFFFAOYSA-N
    • SMILES: C12C=C(C(NC3=CC=CC(OC)=C3)=O)OC1=CC=C(C)N=2

Experimental Properties

  • Density: 1.290±0.06 g/cm3(Predicted)
  • Boiling Point: 361.5±42.0 °C(Predicted)
  • pka: 11.72±0.70(Predicted)

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Additional information on N-(3-methoxyphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide

N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide: A Comprehensive Overview

N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941969-39-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of furo[3,2-b]pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide consists of a furo[3,2-b]pyridine core linked to a 3-methoxyphenyl group through an amide bond. The presence of the methoxy group on the phenyl ring and the methyl substituent on the furo[3,2-b]pyridine ring contribute to the compound's overall stability and bioavailability. These structural features make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammation and immune responses.

In addition to its anti-inflammatory properties, N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide could be a valuable lead compound for developing novel anticancer agents.

The neuroprotective effects of N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide have also been explored in preclinical studies. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative stress-induced damage by enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide have been extensively studied to evaluate its suitability as a drug candidate. Preclinical data show that this compound has favorable oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. Additionally, it exhibits low toxicity in animal models, further supporting its potential for clinical development.

In conclusion, N-(3-methoxyphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941969-39-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.

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